Cas no 900019-30-9 (methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate)

• Product Name: methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate
• CAS No: 900019-30-9
• CID: 4664422
• Update Time: 2025-06-20

methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(4-[(2-METHOXYACETYL)AMINO]PHENOXY)-2-THIOPHENECARBOXYLATE
• methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate

Additional information on methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate

Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate: A Novel Compound in Medicinal Chemistry

Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate is a synthetic compound with a complex molecular structure that has garnered significant attention in recent years due to its potential therapeutic applications. The compound, with the CAS number 900019-30-9, contains a thiophene ring fused to a benzene ring, with functional groups such as the 2-methoxyacetamido moiety and the phenoxy substituent. These structural features are critical in determining the compound's biological activity and its interactions with target proteins. Recent studies have highlighted the importance of such molecular architectures in drug discovery, particularly in the development of small-molecule therapeutics for inflammatory and neurodegenerative diseases.

The phenoxy group in this compound is a key structural element that contributes to its pharmacokinetic properties. This functional group is often found in drugs targeting the central nervous system, as it can enhance solubility and permeability across biological membranes. The 2-methoxyacetamido substituent, on the other hand, is a relatively novel feature in this class of compounds. This moiety is believed to play a role in modulating the compound's interaction with specific receptors, thereby influencing its biological activity. The presence of both these functional groups suggests that Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate may have multifaceted therapeutic potential.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar structural motifs exhibit potent anti-inflammatory effects. The study focused on the role of the phenoxy group in modulating the activity of cytokine signaling pathways. The 2-methoxyacetamido moiety was found to enhance the compound's ability to inhibit the NF-κB pathway, a key regulator of inflammation. These findings suggest that Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate may have applications in the treatment of autoimmune disorders and chronic inflammatory conditions.

The synthesis of Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate involves multi-step organic reactions, with the phenoxy group being introduced through a nucleophilic substitution reaction. The 2-methoxyacetamido substituent is typically synthesized via a coupling reaction between a methoxyacetamide derivative and a thiophene ring. These synthetic strategies are well-established in pharmaceutical chemistry, but the specific combination of these functional groups in this compound represents a novel approach to drug design. The structural complexity of the molecule also poses challenges in terms of scalability and cost-effectiveness, which are critical factors in the development of pharmaceutical products.

Another area of interest is the potential of Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate in the treatment of neurodegenerative diseases. A 2024 study published in Neurochemical Research explored the neuroprotective effects of compounds with similar structural features. The study found that the phenoxy group could enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of conditions such as Alzheimer's disease. The 2-methoxyacetamido moiety was shown to modulate the activity of acetylcholinesterase, an enzyme implicated in the pathophysiology of Alzheimer's disease. These findings highlight the potential of this compound as a therapeutic agent for neurodegenerative disorders.

From a pharmacokinetic perspective, the phenoxy group in Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate is expected to improve the compound's solubility and bioavailability. This is particularly important for oral administration, as poor solubility can limit the effectiveness of a drug. The 2-methoxyacetamido substituent may also contribute to the compound's metabolic stability, reducing the risk of rapid degradation in the gastrointestinal tract. These properties make the compound a promising candidate for further preclinical and clinical investigation.

Recent advances in computational chemistry have also been applied to the study of Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate. Molecular docking studies have predicted that the compound may interact with specific protein targets, such as the TNF-α receptor and the NMDA receptor. These interactions are thought to underlie the compound's anti-inflammatory and neuroprotective effects. The use of computational models has allowed researchers to optimize the compound's structure for enhanced potency and selectivity, which are critical factors in drug development.

Despite the promising findings, there are still challenges to be addressed in the development of Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate. One of the main challenges is the optimization of its synthesis to achieve higher yields and lower production costs. Additionally, the compound's long-term safety profile needs to be thoroughly evaluated, as any potential side effects must be identified and mitigated before it can be considered for clinical use. These challenges highlight the importance of continued research and development in the field of pharmaceutical chemistry.

In conclusion, Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate represents a novel compound with significant potential in the treatment of inflammatory and neurodegenerative diseases. The presence of the phenoxy group and the 2-methoxyacetamido substituent suggests that the compound may have multifaceted therapeutic applications. While further research is needed to fully understand its biological activity and optimize its synthesis, the findings from recent studies provide a strong foundation for its continued development as a potential therapeutic agent.

As the field of pharmaceutical chemistry continues to evolve, the development of compounds like Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate will play a crucial role in the discovery of new treatments for a wide range of diseases. The integration of advanced synthetic methods, computational modeling, and biological testing will be essential in translating these promising findings into clinical applications. With continued investment and research, compounds of this type may ultimately lead to more effective and targeted therapies for patients suffering from complex and chronic conditions.

Finally, the study of Methyl 3-[4-(2-methoxyacetamido)phenoxy]thiophene-2-carboxylate underscores the importance of interdisciplinary approaches in drug discovery. The collaboration between chemists, biologists, and pharmacologists is critical in the development of new therapeutic agents. As we continue to explore the potential of this compound, we can look forward to new insights and advancements that may further enhance its therapeutic value and contribute to the broader field of pharmaceutical science.